Cas no 88339-50-8 (Benzaldehyde, 4-(butylthio)-2,3,5,6-tetramethyl-)

• Product Name: Benzaldehyde, 4-(butylthio)-2,3,5,6-tetramethyl-
• CAS No: 88339-50-8
• MF: C₁₅H₂₂OS
• MW: 250.399583339691
• CID: 636601
• PubChem ID: 71408997
• Update Time: 2025-04-19

Benzaldehyde, 4-(butylthio)-2,3,5,6-tetramethyl- Chemical and Physical Properties

Names and Identifiers

• Benzaldehyde, 4-(butylthio)-2,3,5,6-tetramethyl-
• 4-butylsulfanyl-2,3,5,6-tetramethylbenzaldehyde
• 4-(Butylsulfanyl)-2,3,5,6-tetramethylbenzaldehyde
• 88339-50-8
• DTXSID80828769

• Inchi： 1S/C15H22OS/c1-6-7-8-17-15-12(4)10(2)14(9-16)11(3)13(15)5/h9H,6-8H2,1-5H3
• InChI Key： ZUHBOJFSVOCIRG-UHFFFAOYSA-N
• SMILES： S(CCCC)C1C(C)=C(C)C(C=O)=C(C)C=1C

Computed Properties

• Exact Mass: 250.13913649g/mol
• Monoisotopic Mass: 250.13913649g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 42.4Ų